Cas no 859962-48-4 (8-(Bromoacetyl)quinoline hydrobromide)

8-(Bromoacetyl)quinoline hydrobromide is a versatile brominated quinoline derivative widely used in organic synthesis and pharmaceutical research. Its reactive bromoacetyl group enables efficient alkylation and cross-coupling reactions, making it valuable for constructing complex heterocyclic compounds. The hydrobromide salt form enhances stability and solubility in polar solvents, facilitating handling in various reaction conditions. This compound serves as a key intermediate in medicinal chemistry, particularly for developing quinoline-based drug candidates with potential antimicrobial, anticancer, or neurological applications. Its high purity and well-defined structure ensure reproducibility in research applications. The quinoline scaffold provides a rigid aromatic framework that can be further functionalized, offering researchers a valuable building block for structure-activity relationship studies.
8-(Bromoacetyl)quinoline hydrobromide structure
859962-48-4 structure
Product Name:8-(Bromoacetyl)quinoline hydrobromide
CAS No:859962-48-4
MF:C11H9Br2NO
MW:331.003261327744
MDL:MFCD09907762
CID:69052
PubChem ID:44118665
Update Time:2025-07-02

8-(Bromoacetyl)quinoline hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 8-(Bromoacetyl)quinoline hydrobromide
    • 2-bromo-1-quinolin-8-ylethanone,hydrobromide
    • 8-bromoacetylquinoline hydrobromide
    • 8-(Bromoacetyl)quinoline.HBr
    • Ketone,bromomethyl 8-quinolyl, -HBr (4CI)
    • Ketone, bromomethyl 8-quinolyl, -HBr (4CI)
    • 8-(Bromoacetyl)quinoline HBr
    • 2-bromo-1-quinolin-8-ylethanone;hydrobromide
    • AKOS016002874
    • DTXSID20656942
    • 859962-48-4
    • AC-23702
    • 2-Bromo-1-(quinolin-8-yl)ethan-1-one--hydrogen bromide (1/1)
    • SB72531
    • MDL： MFCD09907762
    • Inchi： 1S/C11H8BrNO.BrH/c12-7-10(14)9-5-1-3-8-4-2-6-13-11(8)9;/h1-6H,7H2;1H
    • InChI Key： ZUTPGJMJHOXJDW-UHFFFAOYSA-N
    • SMILES： Br.O=C(CBr)C1C2C(=CC=CN=2)C=CC=1

Computed Properties

  • Exact Mass: 328.90500
  • Monoisotopic Mass: 328.905
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 30A^2

Experimental Properties

  • Boiling Point: 392.2°C at 760 mmHg
  • Flash Point: 191°C
  • PSA: 29.96000
  • LogP: 3.77050

8-(Bromoacetyl)quinoline hydrobromide Security Information

  • Hazardous Material Identification： Xi

8-(Bromoacetyl)quinoline hydrobromide Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-(Bromoacetyl)quinoline hydrobromide Pricemore >>

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Chemenu
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 859962-48-4 95%
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Chemenu
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Alichem
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eNovation Chemicals LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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A2B Chem LLC
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 859962-48-4 97%
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Ambeed
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Crysdot LLC
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